4-{1-[3-(2,6-Dimethylphenoxy)propyl]benzimidazol-2-yl}-1-butylpyrrolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-{1-[3-(2,6-Dimethylphenoxy)propyl]benzimidazol-2-yl}-1-butylpyrrolidin-2-one” is a chemical compound . Unfortunately, there is limited information available about this specific compound.
Molecular Structure Analysis
The molecular formula of “this compound” is C28H28FN3O2. The average mass is 457.539 Da and the monoisotopic mass is 457.216553 Da .Scientific Research Applications
Synthesis and Structural Characterization
The synthesis of benzimidazole derivatives, including compounds structurally related to "4-{1-[3-(2,6-Dimethylphenoxy)propyl]benzimidazol-2-yl}-1-butylpyrrolidin-2-one", has been explored in several studies. For instance, Yılmaz and Küçükbay (2018) developed new zwitterionic compounds and cyclic urea derivatives of benzimidazole through reactions involving electron-rich olefins, characterized using spectroscopic techniques and elemental analysis (Ülkü Yılmaz & H. Küçükbay, 2018). Similarly, Darweesh et al. (2016) synthesized novel heterocycles pendent to benzothiazole and benzimidazole ring systems, showcasing the versatility of benzimidazole derivatives in creating diverse chemical structures (Ahmed F Darweesh et al., 2016).
Pharmacological Evaluation
The pharmacological potential of benzimidazole compounds has been extensively studied. For example, compounds structurally similar to the one have been evaluated for their anticancer activities against various cancer cell lines, indicating the therapeutic relevance of benzimidazole derivatives in oncology research (B. Banerji & S. Pramanik, 2015). Moreover, Rajanarendar et al. (2020) synthesized and assessed the anti-inflammatory and analgesic activities of benzimidazole-based compounds, further highlighting their significance in the development of new therapeutic agents (E. Rajanarendar et al., 2020).
Electrochemical and Optical Properties
The electrochemical and optical properties of benzimidazole derivatives have also been a subject of interest. Ozelcaglayan et al. (2012) synthesized a new benzimidazole unit and investigated its electrochemical polymerization and optical properties, revealing the potential of such compounds in electronic and photonic applications (Ali Can Ozelcaglayan et al., 2012).
Magnetic Materials and Hydrogen Bonding Studies
Research on the role of hydrogen bonds in benzimidazole-based organic magnetic materials has shown that such compounds can form stable nitroxide radicals with potential applications in molecular magnetic materials. This highlights the importance of structural features, such as hydrogen bonding, in determining the magnetic properties of organic compounds (Jacqueline R. Ferrer et al., 2001).
Properties
IUPAC Name |
1-butyl-4-[1-[3-(2,6-dimethylphenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H33N3O2/c1-4-5-14-28-18-21(17-24(28)30)26-27-22-12-6-7-13-23(22)29(26)15-9-16-31-25-19(2)10-8-11-20(25)3/h6-8,10-13,21H,4-5,9,14-18H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEVNPQPJLRDGTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCN1CC(CC1=O)C2=NC3=CC=CC=C3N2CCCOC4=C(C=CC=C4C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H33N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.